Cas no 138079-08-0 (2,7-Naphthalenedisulfonic acid,3-[[4-[(2-chloroethyl)sulfonyl]-3-(sulfomethyl)phenyl]azo]-4-hydroxy-)

• Product name: 2,7-Naphthalenedisulfonic acid,3-[[4-[(2-chloroethyl)sulfonyl]-3-(sulfomethyl)phenyl]azo]-4-hydroxy-
• CAS No: 138079-08-0
• MF: C₁₉H₁₇ClN₂O₁₂S₄
• MW: 629.05747961998
• CID: 1258173

2,7-Naphthalenedisulfonic acid,3-[[4-[(2-chloroethyl)sulfonyl]-3-(sulfomethyl)phenyl]azo]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonic acid,3-[[4-[(2-chloroethyl)sulfonyl]-3-(sulfomethyl)phenyl]azo]-4-hydroxy-
• 2,7-Naphthalenedisulfonic acid, 3-[2-[4-[(2-chloroethyl)sulfonyl]-3-(sulfomethyl)phenyl]diazenyl]-4-hydroxy-

• Inchi： 1S/C19H17ClN2O12S4/c20-5-6-35(24,25)16-4-1-13(7-12(16)10-36(26,27)28)21-22-18-17(38(32,33)34)9-11-8-14(37(29,30)31)2-3-15(11)19(18)23/h1-4,7-9,23H,5-6,10H2,(H,26,27,28)(H,29,30,31)(H,32,33,34)
• InChI Key： DCMBKWQAYSSGHJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(S(O)(=O)=O)=C2)=C(O)C(N=NC2=CC=C(S(CCCl)(=O)=O)C(CS(O)(=O)=O)=C2)=C1S(O)(=O)=O

Computed Properties

• Exact Mass: 627.93541

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• PSA: 242.2
• pka: -0.72±0.40(Predicted)